N-cycloheptyl-6-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)hexanamide

• IUPAC Name: N-cycloheptyl-6-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)hexanamide
• InChI: InChI=1S/C21H29N3O2S/c25-19(22-16-10-4-1-2-5-11-16)14-6-3-9-15-24-20(26)17-12-7-8-13-18(17)23-21(24)27/h7-8,12-13,16H,1-6,9-11,14-15H2,(H,22,25)(H,23,27)
• InChI Key: BUAWKUBSDHLCTN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CCCCCN2C(=O)C3=CC=CC=C3NC2=S
• Molecular Formula: C21H29N3O2S
• Molecular Weight: 387.5 g/mol

Description

N-cycloheptyl-6-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)hexanamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activity.

Scientific Research Applications

Synthesis and Potential Biological Activities

• A series of derivatives similar to N-cycloheptyl-6-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)hexanamide have been synthesized and evaluated for their anti-inflammatory and analgesic properties. One derivative, N-(4-hydroxyphenyl)-N-(4-oxo-3-phenyl-2-thioxo-3,4-dihydroquinazolin-1(2H)methyl)acetamide, demonstrated significant anti-inflammatory activity (Rajasekaran, Rajamanickam, & Darlinquine, 2011).

Antimicrobial and Anticonvulsant Applications

• In a study focusing on similar derivatives, certain compounds exhibited broad-spectrum antimicrobial activity against various bacteria and fungi. Additionally, some showed potent anticonvulsant activity, indicating potential use in treating convulsions (Rajasekaran, Rajamanickam, & Darlinquine, 2013).

Cytotoxic Activity Against Cancer Cell Lines

• Research involving structurally similar compounds showed moderate cytotoxic activity against certain cancer cell lines, such as chronic myelogenous leukemia (K562) and breast cancer (MCF7) cells, suggesting potential applications in cancer therapy (Nguyen et al., 2019).

Applications in Metal Complex Synthesis and Biological Screening

• The synthesis of metal complexes using similar compounds has been investigated, showing increased biological activities upon complexation. This includes antimicrobial activities and DNA cleavage capabilities, suggesting applications in bioinorganic chemistry (Yernale & Bennikallu Hire Mathada, 2014).

Potential in Treating Respiratory Diseases

• Another application involves the synthesis of crystalline forms of related compounds, which have been claimed to be useful in treating respiratory diseases like asthma and chronic obstructive pulmonary disease (Norman, 2014).

Synthesis of Other Derivatives and Applications

• The synthesis of other derivatives from similar compounds has been explored, indicating potential in various pharmaceutical applications. This includes antimicrobial studies and the creation of complex molecular structures (Rimaz et al., 2009).